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Compound of Interest

Compound Name: 1-Butylnaphthalene

Cat. No.: B7770516 Get Quote

This guide provides a comprehensive overview of the key physical properties of 1-
Butylnaphthalene (CAS No: 1634-09-9), focusing on its boiling point and density. Designed for

researchers, scientists, and professionals in drug development and material science, this

document synthesizes established data with insights into the experimental methodologies

required for their accurate determination.

Introduction to 1-Butylnaphthalene
1-Butylnaphthalene is an alkylated aromatic hydrocarbon characterized by a naphthalene

core substituted with a butyl group. Its chemical structure, C₁₄H₁₆, results in a high molecular

weight (184.28 g/mol ) and significant non-polar character.[1][2] These features confer a high

boiling point and a density slightly less than water, making it relevant in applications requiring

stable, high-temperature liquid phases. For instance, it has been utilized in the manufacturing

of energy cables designed for underwater applications.[3] Understanding its physical properties

is crucial for process design, safety assessments, and quality control in its various applications.

Core Physical Properties
The boiling point and density are fundamental physical constants that define the physical state

and behavior of 1-Butylnaphthalene under various conditions. The values reported in the

literature show slight variations, which is common due to differences in experimental conditions

and sample purity.
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Physical Property Reported Value Source

Boiling Point 291.4 °C (at 760 mmHg) ChemNet[1]

289 °C Stenutz[4]

288 °C (Normal Boiling Temp.) Chemcasts[5]

Density 0.973 g/cm³ ChemNet[1]

0.976 g/cm³ Stenutz[4]

960.834 kg/m ³ (~0.961 g/cm³) Chemcasts[5]

Experimental Determination of Physical Properties
The trustworthiness of physical property data is directly linked to the rigor of the experimental

methods used for its determination. The following sections detail robust protocols for measuring

the boiling point and density of high-boiling aromatic liquids like 1-Butylnaphthalene.

Boiling Point Determination via the Thiele Tube Method
The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.[6][7] For high-boiling, non-volatile liquids, direct distillation can be

cumbersome and require larger sample volumes.[8][9] The Thiele tube method offers a precise

and material-sparing alternative.

Causality of Method Selection: The Thiele tube is specifically designed to be heated by a small

flame or heating element on its side arm. This creates a convection current in the heat-transfer

fluid (typically mineral oil or silicone oil), ensuring uniform temperature distribution around the

sample and thermometer without the need for stirring.[8] This elegant design minimizes

temperature gradients, a common source of error, and is ideal for the high temperatures

required for 1-Butylnaphthalene.

Sample Preparation: Fill a small test tube (fusion tube) to a depth of approximately 2-3 cm

with 1-Butylnaphthalene.

Capillary Tube Insertion: Invert a capillary tube (sealed at one end) and place it, open-end

down, into the liquid in the fusion tube.
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Apparatus Assembly: Attach the fusion tube to a thermometer using a rubber band or wire.

The bulb of the thermometer should be level with the bottom of the fusion tube.

Thiele Tube Setup: Insert the thermometer and attached sample into a Thiele tube containing

a suitable high-temperature oil, ensuring the sample is fully immersed.

Heating: Gently heat the side arm of the Thiele tube. As the temperature rises, air trapped in

the capillary tube will be expelled, seen as a slow stream of bubbles.

Observation: Continue heating until a rapid and continuous stream of bubbles emerges from

the capillary tube. This indicates the temperature is now just above the boiling point.

Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly.

The stream of bubbles will slow and then stop. The boiling point is the temperature at which

the liquid is drawn back into the capillary tube.[8]

Verification: Record the barometric pressure, as boiling point is pressure-dependent.[7]
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Caption: Workflow for Boiling Point Determination using the Thiele Tube Method.
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Density Determination via Pycnometry
Density (ρ) is an intrinsic property defined as the mass of a substance per unit volume. For

high-purity liquids, a pycnometer, or specific gravity bottle, provides a highly accurate and self-

validating method for its determination.

Causality of Method Selection: A pycnometer is a glass flask with a precisely known volume. Its

design, featuring a ground-glass stopper with a fine capillary, ensures that it can be filled with a

highly reproducible volume of liquid, minimizing measurement errors. By accurately measuring

the mass of the pycnometer when empty, filled with a reference substance (like deionized

water), and filled with the sample substance (1-Butylnaphthalene), the density can be

calculated with high precision, often to ±0.001 g/mL.[10]

Preparation: Thoroughly clean and dry the pycnometer.

Mass of Empty Pycnometer: Accurately weigh the empty pycnometer with its stopper

(m_empty).

Calibration with Water: Fill the pycnometer with deionized water of a known temperature.

Insert the stopper, allowing excess water to exit through the capillary. Thermostat the

pycnometer to a constant temperature (e.g., 25.0 °C). Dry the exterior and weigh it

(m_water).

Volume Calculation: Calculate the precise volume of the pycnometer (V) using the density of

water (ρ_water) at the measurement temperature: V = (m_water - m_empty) / ρ_water.

Sample Measurement: Empty and dry the pycnometer. Fill it with 1-Butylnaphthalene,

thermostat to the same temperature, dry the exterior, and weigh it (m_sample).

Density Calculation: Calculate the density of 1-Butylnaphthalene (ρ_sample) using the

formula: ρ_sample = (m_sample - m_empty) / V.
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Caption: Workflow for Density Determination using a Pycnometer.

Conclusion
The physical properties of 1-Butylnaphthalene, particularly its boiling point ranging from 288-

291.4 °C and density of approximately 0.97 g/cm³, are well-documented.[1][4][5] These

characteristics are consistent with its structure as a C14 aromatic hydrocarbon. For

researchers and drug development professionals, the accurate determination of these

properties is paramount. The methodologies outlined in this guide, namely the Thiele tube

method for boiling point and pycnometry for density, represent robust, reliable, and scientifically

sound approaches to validating these critical physical constants in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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